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Compound of Interest

Compound Name: 4-Chloro-2-methylthiopyrimidine

Cat. No.: B146335 Get Quote

Application Notes and Protocols for 4-Chloro-2-
methylthiopyrimidine
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 4-Chloro-2-
methylthiopyrimidine (CAS No: 49844-90-8). Adherence to these guidelines is crucial to

ensure personnel safety and maintain the integrity of the compound for research and

development purposes.

Hazard Identification and Classification
4-Chloro-2-methylthiopyrimidine is classified as a corrosive material that can cause severe

skin burns and eye damage.[1][2][3][4] It is harmful if swallowed.[1] Appropriate precautions

must be taken at all times to avoid direct contact and inhalation.

GHS Classification:

Skin Corrosion/Irritation, Category 1B[2][3]

Serious Eye Damage/Eye Irritation, Category 1[1]

Signal Word: Danger[2][3][4]

Hazard Statements:
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H314: Causes severe skin burns and eye damage.[2][3][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Chloro-2-methylthiopyrimidine
is provided in the table below for easy reference.

Property Value Source

Molecular Formula C₅H₅ClN₂S [1][2]

Molecular Weight 160.63 g/mol [1][2]

Appearance Colorless liquid [3]

Melting Point -2 °C [3]

Boiling Point

118-120 °C at 9 mmHg[1] 139-

140 °C at 36 mmHg 122 °C at

18 Torr[3]

Density
1.38 g/mL[1] 1.381 g/mL at 25

°C 1.4 g/cm³[3]

Flash Point 113 °C (235.4 °F) - closed cup

Water Solubility
Not miscible or difficult to mix

in water
[3]

Experimental Protocols
Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling 4-Chloro-2-methylthiopyrimidine. This

includes, but is not limited to:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[3][5]

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile rubber).
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Clothing: A lab coat or chemical-resistant apron must be worn.[3][5]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[1][5][6] If the ventilation is inadequate, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and acid gases should be used.[6]

Safe Handling Protocol
4.1. General Handling:

Always handle 4-Chloro-2-methylthiopyrimidine within a certified chemical fume hood to

avoid inhalation of vapors.[3][6]

Avoid all direct contact with the skin, eyes, and clothing.[6]

Use non-sparking tools and avoid sources of ignition such as open flames and hot surfaces.

[1][3]

Wash hands thoroughly after handling the compound.[3][4][5]

4.2. Dispensing and Weighing:

Ensure all necessary PPE is correctly worn before proceeding.

Place the sealed container of 4-Chloro-2-methylthiopyrimidine and all necessary

equipment (spatula, weighing boat, secondary container) inside the chemical fume hood.

Allow the container to reach room temperature before opening to prevent moisture

condensation.

Carefully open the container.

Dispense the required amount of the liquid into a pre-tared, sealed container.

Tightly reseal the primary container immediately after dispensing.

Clean any spills within the fume hood immediately using an appropriate absorbent material.

Dispose of contaminated materials as hazardous waste.
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Storage Procedures
Store in a cool, dry, and well-ventilated area away from direct sunlight.[1][3][5][6]

Keep the container tightly closed and sealed.[1][3][5][6]

Store in a designated corrosives area.[3]

Incompatible Materials: Store separately from strong oxidizing agents, acids, acid chlorides,

and acid anhydrides.[6]

First Aid and Emergency Procedures
6.1. In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][3][4][5][6]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes.[1][5][6] Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[3][4][5][6]

Ingestion: Do NOT induce vomiting.[1][3][4] Rinse mouth with water. Never give anything by

mouth to an unconscious person.[4][6] Seek immediate medical attention.

6.2. Spill and Leak Response:

Evacuate the area and ensure adequate ventilation.

Wear full PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.
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Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal
Dispose of unused 4-Chloro-2-methylthiopyrimidine and any contaminated materials in

accordance with local, state, and federal regulations.[1][5] Contact a licensed professional

waste disposal service.

Visualizations
Safe Handling and Storage Workflow
The following diagram outlines the key steps for the safe handling and storage of 4-Chloro-2-
methylthiopyrimidine.
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Workflow for Safe Handling of 4-Chloro-2-methylthiopyrimidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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